Cas no 23597-85-5 (3-(hydrazinecarbonyl)pyridin-1-ium-1-olate)

• Product Name: 3-(hydrazinecarbonyl)pyridin-1-ium-1-olate
• CAS No: 23597-85-5
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD00023409
• CID: 3917116
• PubChem ID: 12637508
• Update Time: 2025-05-19

3-(hydrazinecarbonyl)pyridin-1-ium-1-olate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, hydrazide, 1-oxide
• 3-(hydrazinecarbonyl)pyridine 1-oxide
• 3-(hydrazinecarbonyl)pyridin-1-ium-1-olate
• CHEMBL3753168
• SCHEMBL18114777
• EN300-3483538
• 23597-85-5
• 1-oxidopyridin-1-ium-3-carbohydrazide
• G50580

• MDL： MFCD00023409
• Inchi： 1S/C6H7N3O2/c7-8-6(10)5-2-1-3-9(11)4-5/h1-4H,7H2,(H,8,10)
• InChI Key： DVPDFNLVFDDUKE-UHFFFAOYSA-N
• SMILES： C1[N+]([O-])=CC=CC=1C(NN)=O

Computed Properties

• Exact Mass: 153.053826475Da
• Monoisotopic Mass: 153.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3-(hydrazinecarbonyl)pyridin-1-ium-1-olate

3-(Hydrazinecarbonyl)Pyridin-1-Ium-1-Olate: A Comprehensive Overview

The compound with CAS No. 23597-85-5, commonly referred to as 3-(hydrazinecarbonyl)pyridin-1-ium-1-olate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a pyridinium ring with a hydrazinecarbonyl group. The pyridinium moiety imparts aromatic stability and potential for electrochemical applications, while the hydrazinecarbonyl group introduces nucleophilic and coordinating properties, making it versatile for various chemical reactions.

Recent studies have highlighted the potential of 3-(hydrazinecarbonyl)pyridin-1-ium-1-olate in the development of novel materials for energy storage. Researchers have explored its role as an electrolyte additive in lithium-ion batteries, where it enhances ion conductivity and stabilizes the solid-electrolyte interface (SEI). This advancement is particularly significant given the growing demand for high-performance batteries in electric vehicles and renewable energy systems.

In addition to its electrochemical applications, 3-(hydrazinecarbonyl)pyridin-1-ium-1-olate has shown promise in medicinal chemistry. Its ability to act as a bioisostere for certain nitrogen-containing heterocycles makes it a valuable tool in drug design. Recent findings suggest that this compound can modulate key cellular pathways involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. This opens up new avenues for the development of therapeutic agents with improved efficacy and reduced side effects.

The synthesis of 3-(hydrazinecarbonyl)pyridin-1-ium-1-olate typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving scalability. These developments are crucial for industrial applications, where large-scale production is often required.

From a structural perspective, the compound's pyridinium ring contributes to its aromaticity and planarity, while the hydrazinecarbonyl group introduces flexibility and reactivity. This combination allows the molecule to adopt various conformations, making it suitable for interactions with diverse chemical environments. Computational studies have provided deeper insights into its electronic structure, revealing that the compound exhibits significant conjugation effects that enhance its redox properties.

Moreover, 3-(hydrazinecarbonyl)pyridin-1-ium-1-olate has been investigated for its potential in catalysis. Its ability to act as a Lewis acid makes it an effective catalyst in organic transformations, such as Michael additions and aldol reactions. Recent research has demonstrated that this compound can significantly accelerate reaction rates under mild conditions, offering a greener alternative to traditional catalysts.

In conclusion, 3-(hydrazinecarbonyl)pyridin-1-i um -1 -olate stands out as a multifaceted compound with applications spanning energy storage, medicinal chemistry, and catalysis. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance in modern chemical science.